(2Z)-1-(2H-1,3-Benzodioxol-5-YL)-4,4-difluoro-3-hydroxybut-2-EN-1-one

• Molecular Formula: C11H8F2O4
• Molecular Weight: 242.17 g/mol
• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-1,1-difluoro-4-hydroxybut-3-en-2-one
• InChI: InChI=1S/C11H8F2O4/c12-11(13)8(15)4-7(14)6-1-2-9-10(3-6)17-5-16-9/h1-4,11,14H,5H2
• InChI Key: DVAWJZXBTQQTET-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=CC(=O)C(F)F)O

Description

(2Z)-1-(2H-1,3-Benzodioxol-5-YL)-4,4-difluoro-3-hydroxybut-2-EN-1-one is a fluorinated enone derivative featuring a benzodioxol moiety. Its structure includes a conjugated α,β-unsaturated ketone system, a 1,3-benzodioxol ring, and two fluorine atoms at the 4-position of the butenone chain. The Z-configuration at the double bond and the hydroxyl group at the 3-position contribute to its unique stereoelectronic properties, influencing hydrogen bonding and crystal packing.

Structural characterization of this compound likely employs X-ray crystallography refined via SHELXL and visualized using ORTEP-3 . The presence of fluorine atoms and hydroxyl groups suggests significant intermolecular interactions, particularly hydrogen bonding, which can be analyzed using graph set theory as described by Bernstein et al. .

Biological Activity

The compound (2Z)-1-(2H-1,3-benzodioxol-5-yl)-4,4-difluoro-3-hydroxybut-2-en-1-one, often referred to as a benzodioxole derivative, has garnered attention in recent years due to its potential biological activities. This article delves into the biological activity of this compound, focusing on its antidiabetic properties, anticancer effects, and mechanisms of action.

Chemical Structure and Properties

The compound features a unique structure characterized by a benzodioxole moiety and difluorinated substituents. Below is a summary of its chemical properties:

Property	Value
Chemical Formula	C$_{11}$H$_{8}$F$_{2}$O$_{4}$
Molecular Weight	242.178 g/mol
IUPAC Name	(2Z)-1-(2H-1,3-benzodioxol-5-yl)-4,4-difluoro-3-hydroxybut-2-en-1-one
CAS Number	Not available

Antidiabetic Potential

Recent studies have highlighted the antidiabetic potential of benzodioxole derivatives. For instance, a related compound demonstrated significant inhibition of α-amylase, an enzyme critical in carbohydrate metabolism. The IC$_{50}$ values for some derivatives were reported as low as 0.68 µM, indicating strong inhibitory capabilities against this enzyme . Such inhibition can help manage blood glucose levels effectively.

Case Study:
In an in vivo study using streptozotocin-induced diabetic mice, a benzodioxole derivative reduced blood glucose levels significantly from 252.2 mg/dL to 173.8 mg/dL after treatment . This finding suggests that similar derivatives may exhibit comparable antidiabetic effects.

Anticancer Activity

Benzodioxole compounds are also being investigated for their anticancer properties. Research indicates that certain derivatives exhibit cytotoxic effects across various cancer cell lines while sparing normal cells. For example, one derivative showed significant activity against four different cancer cell lines with IC$_{50}$ values ranging from 26 to 65 µM .

Mechanism of Action:
The anticancer activity is believed to be linked to the modulation of insulin and insulin-like growth factor (IGF) signaling pathways, which are crucial in cancer cell proliferation and survival . By inhibiting α-amylase and potentially affecting glucose metabolism, these compounds may disrupt cancer cell energy sources.

Comparative Analysis of Biological Activities

The following table summarizes the biological activities of selected benzodioxole derivatives:

Compound	Activity Type	IC$_{50}$ Value (µM)	Reference
Benzodioxole Derivative IIa	α-Amylase Inhibition	0.85
Benzodioxole Derivative IIc	α-Amylase Inhibition	0.68
Benzodioxole Derivative IId	Anticancer Activity	26 - 65

Comparison with Similar Compounds

Key Observations :

• Fluorination: The target compound’s 4,4-difluoro substituent enhances electronegativity and polarizability compared to mono-fluorinated or non-fluorinated analogs (e.g., 1-(5-fluoropentyl)-3-(4-methylnaphthalene-1-carbonyl)-1H-indole). Fluorine’s electron-withdrawing nature stabilizes the ketone group and modulates hydrogen-bond acceptor strength .
• Hydrogen Bonding: The hydroxyl group in the target compound acts as a strong donor, enabling robust intermolecular interactions absent in amine- or alkyl-substituted analogs. This contrasts with 1-(1,3-benzodioxol-5-yl)-N-methylbutan-2-amine, where the NH group is a weaker donor due to steric hindrance from the methyl group.
• Conjugation Effects: The α,β-unsaturated ketone system in the target compound facilitates π-π stacking with the benzodioxol ring, a feature absent in non-conjugated analogs like 5-(p-chlorophenyl)-2,5-dihydro-3H-imidazo[2,1-a]isoindol-5-ol.

Hydrogen Bonding and Crystal Packing

Graph set analysis reveals distinct hydrogen-bonding motifs:

• Target Compound : Forms a $ D(2,1) $ motif via O–H···O (ketone) interactions, with fluorine participating in weaker C–F···H–C contacts.
• Amine Analogs : 1-(1,3-Benzodioxol-5-yl)-N-methylbutan-2-amine exhibits $ R_2^2(8) $ N–H···O (benzodioxol) patterns, but steric bulk reduces network dimensionality.
• Chlorophenyl Derivative : 5-(p-Chlorophenyl)-2,5-dihydro-3H-imidazo[2,1-a]isoindol-5-ol shows a $ C(6) $ chain via O–H···N bonds, with chloride engaging in halogen bonding.

Physicochemical Properties

• Solubility: The hydroxyl and ketone groups improve aqueous solubility compared to alkyl- or aryl-substituted analogs. Fluorine’s lipophilic character, however, may reduce solubility in polar solvents relative to non-fluorinated compounds.
• Thermal Stability : The conjugated system and strong hydrogen-bonding network likely increase melting points compared to amine derivatives, which lack extensive intermolecular forces.